Cas no 41496-44-0 (3-(2,5-dimethylphenyl)propanal)

3-(2,5-dimethylphenyl)propanal structure

41496-44-0 structure

Product Name:3-(2,5-dimethylphenyl)propanal

CAS No:41496-44-0

Molecular Formula:C₁₁H₁₄O

Molecular Weight:162.22826

CID:832746

PubChem ID:20521778

3-(2,5-dimethylphenyl)propanal Properties

Names and Identifiers

- Benzenepropanal, 2,5-diMethyl-
- 2,5-DIMETHYL-BENZENEPROPANAL
- 3-(2,5-Dimethylphenyl)propanal
- InChIKey： FEONHQQIHJWJPS-UHFFFAOYSA-N
- Inchi： InChI=1S/C11H14O/c1-9-5-6-10(2)11(8-9)4-3-7-12/h5-8H,3-4H2,1-2H3
- SMILES： CC1=CC(=C(C)C=C1)CCC=O

Computed Properties

Exact Mass: 162.104465066g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 3
Monoisotopic Mass: 162.104465066g/mol
Heavy Atom Count: 12
Complexity: 142
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.3
Topological Polar Surface Area: 17.1Å²

3-(2,5-dimethylphenyl)propanal Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
Alichem	A010003944-250mg	3-(2',5'-Dimethylphenyl)propionaldehyde	41496-44-0	97%	250mg	$499.20	2023-09-01
Enamine	EN300-1846243-0.05g	3-(2,5-dimethylphenyl)propanal	41496-44-0		0.05g	$468.0	2023-09-19
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ3877-100MG	3-(2,5-dimethylphenyl)propanal	41496-44-0	95%	100MG	￥ 1,075.00	2023-04-13

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Amadis Chemical Company Limited

(CAS:41496-44-0)3-(2,5-dimethylphenyl)propanal

Purity:99%/99%/99%/99%

Quantity:250.0mg/500.0mg/1.0g/5.0g

Price($):215.0/359.0/538.0/1613.0